Cas no 2407931-71-7 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid
• CAS No: 2407931-71-7
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 6038899
• PubChem ID: 76667569
• Update Time: 2025-06-12

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid
• 2407931-71-7
• EN300-1300372
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-allylserine

• Inchi： 1S/C21H21NO5/c1-2-11-26-13-19(20(23)24)22-21(25)27-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h2-10,18-19H,1,11-13H2,(H,22,25)(H,23,24)
• InChI Key： BFEBKKIRUYSHKY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)COCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid (CAS No. 2407931-71-7)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid, commonly referred to by its CAS number 2407931-71-7, is a sophisticated organic compound with significant applications in the fields of medicinal chemistry and biotechnology. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering. The unique structure of this compound, characterized by the presence of an Fmoc protecting group and a propargylic alcohol moiety, makes it a valuable reagent in various synthetic pathways.

The chemical structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid consists of an Fmoc group attached to the amino functionality, which is crucial for preventing premature reactions during peptide synthesis. The propargylic alcohol moiety, on the other hand, provides a versatile handle for further functionalization, making this compound an essential building block in the development of complex molecules.

In recent years, there has been a growing interest in the use of Fmoc derivatives for the synthesis of bioactive peptides and proteins. The ability to selectively protect and deprotect amino groups is critical for the successful assembly of peptides with desired biological activities. 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid has been particularly useful in this context due to its stability and ease of manipulation under standard laboratory conditions.

One of the key applications of this compound is in the synthesis of peptides with therapeutic potential. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid in the development of novel antiviral peptides. The researchers demonstrated that by incorporating this compound into their peptide sequences, they were able to enhance the stability and bioavailability of the resulting peptides, leading to improved antiviral activity against several viral strains.

Beyond its use in peptide synthesis, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid has also found applications in protein engineering. The propargylic alcohol moiety can be readily modified using click chemistry techniques, allowing for the introduction of various functional groups or labels. This feature is particularly useful in creating fusion proteins with enhanced properties, such as increased solubility or improved binding affinity.

In addition to its synthetic utility, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid has been studied for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety at the desired site of action. This approach has shown promise in improving drug delivery and reducing side effects associated with conventional drug formulations.

The stability and reactivity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid have also been investigated in various solvents and reaction conditions. Studies have shown that this compound remains stable under mild acidic and basic conditions but can be efficiently deprotected using mild base treatment or palladium-catalyzed hydrogenolysis. These findings have important implications for optimizing synthetic protocols and ensuring high yields in large-scale production processes.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yloxy)propanoic acid (CAS No. 2407931-71-7) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and biotechnology. Its unique structural features make it an indispensable reagent in peptide synthesis, protein engineering, and prodrug development. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on the field.